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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and benefits of RJG technology in

polymer processing. RJG's suite of tools and methodologies, grounded in the principles of

scientific and Decoupled Molding®, offers unprecedented control and insight into the injection

molding process. This leads to significant improvements in part quality, consistency, and

manufacturing efficiency, which are critical in research, development, and production of high-

precision polymer components.

The Core Principles of RJG Technology
RJG's approach to injection molding is rooted in a data-driven methodology that seeks to

understand and control the process from the "plastic's point of view."[1] This is achieved by

focusing on four key plastic variables: temperature, flow, pressure, and cooling.[2] By

monitoring and controlling these variables directly within the mold cavity, RJG technology

allows for a more precise and repeatable manufacturing process.

A foundational concept of RJG's methodology is Decoupled Molding®. This technique

separates the injection molding process into three distinct and independently controllable
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phases: fill, pack, and hold.[3][4] This separation allows for precise adjustments to each phase

without negatively impacting the others, leading to greater process control and consistency.[3]

There are three levels of Decoupled Molding®:

Decoupled I: Primarily used for thin-walled parts, this method focuses on a fast, velocity-

controlled fill.

Decoupled II: The most common approach, it separates the process into a velocity-controlled

fill stage and a pressure-controlled pack and hold stage.[5]

Decoupled III: This advanced technique separates all three phases—fill, pack, and hold—

offering the highest level of process control. The fill and pack phases are velocity-controlled,

with the transition to the pressure-controlled hold phase triggered by in-mold cavity pressure

sensors.[5]

Key RJG Technologies
RJG offers a suite of hardware and software solutions designed to implement scientific and

Decoupled Molding® principles.

eDART® System
The eDART® system is a powerful process control and monitoring system that provides real-

time data from sensors within the mold.[6] It allows for the monitoring of cavity pressure and

temperature, providing a direct window into what the plastic is experiencing during the molding

cycle.[3] The system can automatically sort suspect parts, reducing the need for manual

inspection and preventing defective products from reaching the end-user.[7]

CoPilot® Process Control System
The CoPilot® is a user-friendly process control system that provides real-time monitoring,

guided setup, and automated quality control.[8][9] It simplifies the complex data from the

molding process, making it easier for processors of all skill levels to produce high-quality parts.

[10] The CoPilot® system can also be connected to The Hub®, a plant-wide networking

platform that allows for remote monitoring and data analysis.[11]
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MAX (Molding Automation Xperience)
MAX is an AI-powered advisor integrated into the CoPilot® system.[11] It uses proven Master

Molder® techniques to provide real-time, step-by-step guidance to operators for

troubleshooting and process optimization.[11] This helps to reduce downtime, minimize scrap,

and bridge the skills gap on the production floor.

TZERO® Program
The TZERO® program is a consulting service that utilizes simulation and analysis to optimize

part and mold design before steel is ever cut.[2] This "art-to-part" approach helps to reduce the

time and cost associated with tool launches and ensures that a robust and capable process is

established from the very beginning.

Quantitative Benefits of RJG Technology
The implementation of RJG technology has been shown to deliver significant and quantifiable

improvements across various industries, including the automotive, medical, and consumer

goods sectors.

Table 1: Scrap Rate Reduction

Industry
Initial Scrap
Rate

Scrap Rate
with RJG
Technology

Reduction Source

Automotive 1.25% 0.25% 80% [12][13]

Automotive 2% 0.8% 60% [12]

Table 2: Production Output Increase

Industry
Initial Daily
Output

Daily Output
with RJG
Technology

Increase Source

Automotive
99,000

connectors

150,000

connectors
51.5% [12][13]

Medical 16,000 parts 40,000 parts 150% [13]
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Table 3: Customer Complaint Reduction
Industry

Reduction in Customer
Complaints

Source

Automotive 59% [12]

Experimental Protocols
While specific, detailed experimental protocols are often proprietary and application-dependent,

the following outlines the general methodologies for implementing key RJG processes.

Establishing a Decoupled Molding® II Process
Machine and Mold Preparation: Ensure the injection molding machine has independent

control over injection velocity and packing pressure. The mold should be clean and properly

set up.

Fill-Only Shot: Disable the pack and hold phases. Set the injection velocity to fill the mold to

approximately 95-98% full. This is known as a "short shot."

Determine Transfer Position: Adjust the shot size until the desired short shot is consistently

achieved. The screw position at this point is the transfer position.

Set Fill Phase: Set the first stage of the injection process to be velocity-controlled, ending at

the determined transfer position.

Set Pack and Hold Phase: Set the second stage to be pressure-controlled. Apply a packing

pressure sufficient to fill the remainder of the cavity and replicate the surface detail. The hold

time should be long enough to allow the gate to freeze.

Process Optimization: Use cavity pressure data from the eDART® system to monitor the

process and make fine-tuning adjustments to the pack and hold pressures and times to

achieve optimal part quality and consistency.

Troubleshooting with Cavity Pressure Data
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Establish a Template: Once a good part is being consistently produced, save the cavity

pressure curve from that cycle as a template in the eDART® or CoPilot® system.[14] This

template serves as the "fingerprint" of a good process.

Monitor for Deviations: The system will overlay the real-time cavity pressure curve on the

saved template for each subsequent shot. Any deviation from the template indicates a

change in the process.[14]

Analyze the Deviation:

Lower Peak Pressure: Indicates less plastic in the cavity, potentially leading to short shots

or sink marks.[14] This could be caused by a decrease in material viscosity, a blocked

gate, or a worn non-return valve.

Higher Peak Pressure: Indicates more plastic in the cavity, which could cause flash or

dimensional issues.[14] This might be due to an increase in material viscosity or a change

in machine settings.

Change in Curve Shape: Can indicate issues with fill speed, gate seal, or cooling.

Take Corrective Action: Based on the analysis of the deviation, make targeted adjustments to

the process parameters to bring the cavity pressure curve back in line with the template. The

CoPilot® system with MAX can provide specific recommendations for corrective actions.

Visualizing Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key workflows and logical

relationships within the RJG ecosystem.

Phase 1: Fill (Velocity Controlled) Phase 2: Pack & Hold (Pressure Controlled) Phase 3: Cool & Eject
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Caption: Decoupled Molding® II Experimental Workflow
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Caption: RJG eDART®/CoPilot® Process Control Loop
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Caption: RJG TZERO® Mold Development Workflow
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Conclusion
RJG technology provides a robust, data-driven framework for optimizing polymer processing.

By moving beyond traditional machine-centric approaches and focusing on the conditions

within the mold cavity, researchers, scientists, and drug development professionals can

achieve a higher level of precision, quality, and efficiency in the manufacturing of critical

polymer components. The principles of Decoupled Molding®, combined with the advanced

monitoring and control capabilities of the eDART® and CoPilot® systems, empower users to

develop and maintain stable, repeatable, and highly optimized injection molding processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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